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Cat. No.: B046817 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Ethyl 2,3-
dibromopropionate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2,3-dibromopropionate (CAS No: 3674-13-3) is a halogenated ester of significant

interest in organic synthesis and pharmaceutical development. Its bifunctional nature,

characterized by two bromine atoms at adjacent positions and an ethyl ester group, imparts a

high degree of reactivity, making it a versatile intermediate for the synthesis of a wide array of

complex molecules. This document provides a comprehensive overview of the chemical and

physical properties of Ethyl 2,3-dibromopropionate, detailed experimental protocols for its

synthesis, and an exploration of its reactivity and applications.

Chemical and Physical Properties
Ethyl 2,3-dibromopropionate is typically a clear, colorless to light yellow liquid at room

temperature.[1][2] Its key physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 3674-13-3 [1][3][4][5][6][7][8]

Molecular Formula C₅H₈Br₂O₂ [1][4][5][6][7]

Molecular Weight 259.92 g/mol [1][3][4][5][6][7]

Appearance Clear colorless to yellow liquid [1][2][4][5][9]

Boiling Point 211-214 °C at 746 mmHg [1][4][5]

81-83 °C at 8 hPa [3]

Density 1.788 g/mL at 25 °C [1][4][5]

1.79 g/cm³ at 20 °C [3][6]

Refractive Index (n20/D) 1.5 [4][5]

Flash Point 91 °C (195.8 °F) - closed cup [1][3][6]

197 °F [4][5]

Solubility Insoluble in water [1][2][4][5][9]

Soluble in common organic

solvents
[1]

Storage Temperature Below +30°C [3][4][5][6]

Table 2: Safety and Toxicity Data
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Hazard Information Value Reference(s)

GHS Hazard Statements

H301 + H311: Toxic if

swallowed or in contact with

skin. H314: Causes severe

skin burns and eye damage.

[3][6]

LD50 Oral (Rat) 240 mg/kg [3][10]

LD50 Dermal (Rabbit) 230 mg/kg [3][4][10]

Hazard Class 8 [4]

Packing Group III [4]

Synthesis and Experimental Protocols
The primary synthetic route to Ethyl 2,3-dibromopropionate involves the bromination of ethyl

acrylate.[2][4]

Experimental Protocol: Synthesis via Bromination of
Ethyl Acrylate
This protocol is adapted from established laboratory methods.[2][4]

Materials:

Ethyl acrylate (1.0 mole)

Bromine (1.2 moles)

Carbon tetrachloride (CCl₄) or Acetone as solvent

10% Sodium thiosulfate solution

Anhydrous Sodium sulfate (Na₂SO₄)

Procedure:
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A solution of ethyl acrylate in the chosen solvent (e.g., acetone or CCl₄) is prepared in a

reaction flask equipped with a dropping funnel and a reflux condenser.[2][4]

The flask is cooled to 0°C using an ice bath.[4]

A solution of bromine in the same solvent is added dropwise to the stirred ethyl acrylate

solution.[4] The reaction is exothermic and the addition rate should be controlled to maintain

the temperature.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then stirred under reflux for a specified period (e.g., 30 minutes to 2 hours).[2][4]

The reaction progress can be monitored by Thin Layer Chromatography (TLC).[4]

Upon completion, the mixture is cooled to room temperature and quenched with a 10%

sodium thiosulfate solution to remove any unreacted bromine.[2]

The organic layer is separated, dried over anhydrous sodium sulfate, and filtered.[2]

The solvent is removed under reduced pressure to yield the crude Ethyl 2,3-
dibromopropionate.[2][4] Further purification can be achieved by vacuum distillation.[3]

Characterization: The final product is typically characterized by:

Gas Chromatography (GC): To determine purity, which is often ≥98.0%.[6][10]

Infrared (IR) Spectroscopy: To confirm the presence of the ester carbonyl group and C-Br

bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR): To confirm the

molecular structure.

Ethyl Acrylate in Solvent
Reaction Flask
(0°C to Reflux)

Bromine in Solvent

Quenching
(10% Na₂S₂O₃)

Drying
(Na₂SO₄) Solvent Evaporation Ethyl 2,3-dibromopropionate
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Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 2,3-dibromopropionate.

Chemical Reactivity and Applications
The chemical reactivity of Ethyl 2,3-dibromopropionate is dominated by the two bromine

atoms and the ester functional group.[1][2] This makes it a valuable intermediate in organic

synthesis, particularly in the pharmaceutical industry.[1][2][5]

Nucleophilic Substitution
The bromine atoms are good leaving groups and can be readily displaced by nucleophiles.[2] A

key aspect of its reactivity is the differential reactivity of the two bromine atoms. The primary

bromine atom at the 3-position is more susceptible to nucleophilic attack than the secondary

bromine atom at the 2-position, primarily due to less steric hindrance.[2] This allows for

selective functionalization under controlled reaction conditions.[2]

Ethyl 2,3-dibromopropionate

Ethyl 2-bromo-3-(nucleophile)propionate

More Reactive Site
(Primary Bromine)

Ethyl 3-bromo-2-(nucleophile)propionate

Less Reactive Site
(Secondary Bromine)

Nucleophile (Nu⁻)

Click to download full resolution via product page

Caption: Differential reactivity in nucleophilic substitution.

Applications
Pharmaceutical Intermediate: Ethyl 2,3-dibromopropionate is a critical building block for

synthesizing complex organic molecules that serve as active pharmaceutical ingredients

(APIs).[1][2][5][9] Its structure allows for the introduction of various functional groups, which

is essential for drug design and development.[1]
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Polymerization Catalyst: It is also utilized as a catalyst in the polymerization of ethyl acrylate,

which is important for producing specialized polymers with tailored properties.[1][5][9]

Safety and Handling
Ethyl 2,3-dibromopropionate is a toxic and corrosive substance.[3][4][11] It is harmful if

swallowed or if it comes into contact with the skin.[3][11] It causes severe skin burns and eye

damage.[3] Therefore, appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection, must be worn when handling this chemical.[3] It

should be stored in a locked, well-ventilated place, away from incompatible materials.[3] When

heated to decomposition, it emits toxic vapors of bromide.[4][9]

This guide provides a foundational understanding of the chemical properties and handling of

Ethyl 2,3-dibromopropionate for professionals in research and development. For more

detailed information, consulting the referenced safety data sheets (SDS) is highly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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